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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467

Technical Support Center: Promethium-145

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Promethium-145. Our goal is to address specific issues that may arise during experimentation,
with a focus on achieving high-purity samples for research and application.

Frequently Asked Questions (FAQSs)

Q1: Can the specific activity of Promethium-145 be enhanced?

Al: The specific activity of a radionuclide is an intrinsic physical property and cannot be altered.
It is determined by the decay constant, which is directly related to the half-life of the isotope.
For Promethium-145, which has a half-life of 17.7 years, the theoretical maximum specific
activity is a fixed value.[1][2][3][4] However, the effective specific activity of a Promethium-145
sample can be maximized by increasing its isotopic and chemical purity. This involves
removing other promethium isotopes and non-radioactive impurities.

Q2: What are the primary production methods for Promethium-145?

A2: Promethium-145 is not naturally abundant and must be produced artificially.[5] The two
main production routes are:
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e Fission Product of Uranium: It can be separated from the fission products of uranium fuel
from nuclear reactors.[1][5][6]

o Neutron Irradiation of Neodymium: It can be produced by irradiating a stable Neodymium
isotope, specifically 144Nd, with neutrons in a nuclear reactor. This process involves a series
of neutron captures and beta decays.

Q3: What are the main challenges in working with Promethium-145?
A3: Researchers face several challenges when working with Promethium-145:

» High Radioactivity: Promethium is a highly radioactive element, necessitating stringent safety
protocols, including proper shielding and containment to prevent radiation exposure and
contamination.[7]

e Scarcity and Availability: As a synthetic element produced in small quantities, obtaining
Promethium-145 can be difficult and expensive.[5]

e Chemical Separation: Separating promethium from other lanthanides is challenging due to
their similar chemical properties.[8][9] This is a critical step for achieving high chemical and
radiochemical purity.

Q4: What are the potential applications of Promethium-145 in drug development?

A4: While Promethium-147 has been more commonly explored for applications like atomic
batteries and luminous paints, the unique decay properties of Promethium-145 make it a
candidate for research in targeted radionuclide therapy and medical imaging.[7][8][10] Its
longer half-life compared to other therapeutic radionuclides could be advantageous for certain
applications. Research into its use in radiopharmaceuticals is ongoing.[7]

Troubleshooting Guides
Issue 1: Lower than Expected Specific Activity in a
Promethium-145 Sample

o Possible Cause 1: Isotopic Impurities. The sample may contain other isotopes of promethium
(e.g., ¥*”Pm) or other radioactive elements, which contribute to the total mass but not to the
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specific activity of 4°Pm.
o Troubleshooting:

» Perform gamma-ray spectroscopy to identify and quantify all radioactive isotopes

present in the sample.

» Employ mass separation techniques, such as electromagnetic isotope separation
(calutron) or advanced chromatographic methods, to enrich the *Pm content.

e Possible Cause 2: Chemical Impurities. The sample may be contaminated with non-
radioactive elements, particularly other lanthanides which are chemically similar to

promethium.
o Troubleshooting:

» Use analytical techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-
MS) to identify and quantify elemental impurities.

» Implement a robust chemical purification protocol, such as ion exchange
chromatography or solvent extraction, to separate promethium from other elements.[5]

Issue 2: Difficulty in Separating Promethium-145 from
Other Lanthanides

e Problem: Incomplete separation of promethium from neighboring lanthanides like
Neodymium (Nd) and Samarium (Sm).

o Solution:
» Optimize lon Exchange Chromatography:
» Select a suitable cation exchange resin.

= Carefully control the pH and concentration of the eluent (e.g., alpha-
hydroxyisobutyrate, a-HIBA) to achieve fine separation of the lanthanide ions.
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» Monitor the elution profile using a radiation detector to collect the 14>Pm fraction with
high purity.

= Solvent Extraction:

» Utilize a two-phase liquid system with a selective organic extractant that has a higher
affinity for promethium over other lanthanides under specific pH conditions.

Data Presentation

Table 1: Nuclear Properties of Promethium-145

Property Value
Half-life 17.7 years[1][2][3][4]
Electron Capture (to 1*°Nd), Alpha Decay (rare,
Decay Mode
to 1Pr)[1]
Primary Emissions X-rays, Auger electrons
Specific Activity ~5.1 TBq/g (139 Ci/g)[1]

Experimental Protocols
Protocol 1: Production of Promethium-145 via Neutron
Irradiation of Neodymium-144

o Target Preparation: Prepare a high-purity target of enriched Neodymium-144 oxide
(***Nd20s).

« Irradiation: Encapsulate the target and irradiate it in a high-flux nuclear reactor. The 144Nd
captures a neutron to become 14>Nd, which then decays via beta emission to 14>Pm.

o Cooling: Allow the irradiated target to "cool" for a period to let short-lived isotopes decay.

» Dissolution: Dissolve the irradiated target in a suitable acid (e.g., nitric acid).
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Chemical Separation: Proceed with the purification protocol outlined below to separate 4>Pm
from the bulk Nd target material and other transmutation products.

Protocol 2: Purification of Promethium-145 using lon
Exchange Chromatography

Column Preparation: Pack a chromatography column with a suitable cation exchange resin
and equilibrate it with a low concentration acid solution.

Sample Loading: Load the dissolved, irradiated target solution onto the column.

Elution: Elute the column with a complexing agent solution (e.g., a-HIBA) with a carefully
controlled pH gradient. The lanthanides will elute at different times based on their affinity for
the resin.

Fraction Collection: Collect fractions of the eluate and monitor the radioactivity of each
fraction using a suitable detector.

Analysis: Analyze the collected fractions containing the peak radioactivity for isotopic and
chemical purity using gamma spectroscopy and ICP-MS.

Concentration: Combine the high-purity 14>Pm fractions and concentrate the product.

Visualizations

Production of Promethium-145 Purification of Promethium-145

Target Preparation " AR EEGITITLE-—-| lon Exchange Chromatography ﬂ-—b-—b Final Product

Click to download full resolution via product page

Caption: Workflow for the production and purification of Promethium-145.
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Caption: Relationship between specific activity and sample purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Promethium - Wikipedia [en.wikipedia.org]

e 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
e 3. azom.com [azom.com]

e 4. mdpi.com [mdpi.com]

e 5. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]

e 6. Promethium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

o 7. Promethium: Properties and Applications [stanfordmaterials.com]

¢ 8. Promethium Chemistry Breakthrough Could Unlock New Applications | NIDC: National
Isotope Development Center [isotopes.gov]

¢ 9. ORNL scientists uncover promethium properties, what it means for future research
[wuot.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1200467?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200467?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Promethium
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366832/
https://www.azom.com/article.aspx?ArticleID=7942
https://www.mdpi.com/2079-4991/15/24/1862
https://www.sfa-oxford.com/rare-earths-and-minor-metals/rare-earths-elements/promethium-market-and-promethium-price-drivers/
https://periodic-table.rsc.org/element/61/promethium
https://periodic-table.rsc.org/element/61/promethium
https://www.stanfordmaterials.com/blog/promethium-properties-and-applications.html
https://www.isotopes.gov/Promethium-Chemistry-Breakthrough
https://www.isotopes.gov/Promethium-Chemistry-Breakthrough
https://www.wuot.org/news/2024-07-10/ornl-scientists-uncover-promethium-properties-what-it-means-for-future-research
https://www.wuot.org/news/2024-07-10/ornl-scientists-uncover-promethium-properties-what-it-means-for-future-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 10. Development of promethium chemistry - American Chemical Society [acs.digitellinc.com]

 To cite this document: BenchChem. [Enhancing the specific activity of Promethium-145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200467#enhancing-the-specific-activity-of-
promethium-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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